Cas no 2680521-46-2 ((3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid)

• Product Name: (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid
• CAS No: 2680521-46-2
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5652394
• PubChem ID: 165910509
• Update Time: 2025-07-20

(3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680521-46-2
• (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid
• EN300-28276381

• Inchi： 1S/C12H15NO4/c1-8(14)13-10(11(15)12(16)17)7-9-5-3-2-4-6-9/h2-6,10-11,15H,7H2,1H3,(H,13,14)(H,16,17)/t10-,11?/m0/s1
• InChI Key： DQZRIAPQRYKDHC-VUWPPUDQSA-N
• SMILES： OC(C(=O)O)[C@H](CC1C=CC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.6Ų

Additional information on (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid

(3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid and CAS No. 2680521-46-2: A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Potential

(3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid is a bioactive compound that has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical research. The CAS No. 2680521-46-2 serves as a unique identifier for this compound, enabling researchers to precisely reference its chemical composition and properties. This molecule belongs to the class of amino acid derivatives and exhibits structural features that may contribute to its biological activity, such as the presence of an acetyl group, a hydroxyl group, and a phenyl ring attached to a butanoic acid backbone. These structural elements are critical for understanding its interactions with biological targets and its potential therapeutic applications.

Recent studies have highlighted the importance of stereochemistry in the biological activity of (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid. The S configuration at the C3 position of the molecule may influence its binding affinity to specific receptors or enzymes, which is a key factor in drug design. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that the stereochemical arrangement of this compound significantly enhances its inhibitory activity against a specific kinase enzyme, suggesting potential applications in the treatment of diseases involving aberrant kinase signaling pathways.

The hydroxyl group at the C2 position of (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid is another critical functional group that contributes to its pharmacological profile. This group may participate in hydrogen bonding interactions with target proteins, thereby modulating the compound's biological activity. A 2024 study in European Journal of Medicinal Chemistry explored the role of the hydroxyl group in the molecule's interaction with cytosolic phospholipase A2 (cPLA2), a key enzyme involved in inflammatory responses. The findings indicated that the hydroxyl group enhances the compound's ability to inhibit cPLA2, which could have implications for the development of anti-inflammatory therapies.

The phenyl ring in (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid is a structural feature that may influence its lipophilicity and ability to cross biological membranes. This property is particularly relevant for compounds targeting intracellular pathways. A 2023 review in Drug Discovery Today emphasized the importance of aromatic substituents in the design of small-molecule drugs for central nervous system disorders. The phenyl group in this compound may contribute to its potential as a candidate for neuropharmacological applications, such as the treatment of neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to model the interactions of (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid with various biological targets. For example, a 2024 study using molecular docking simulations in Journal of Computational Chemistry revealed that the compound binds to a specific GPCR (G protein-coupled receptor) with high affinity. This finding suggests potential applications in the development of drugs for metabolic disorders, as GPCRs play a crucial role in regulating cellular signaling pathways related to metabolism.

Another area of interest is the acetamido group in (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid, which may interact with enzymes involved in carbohydrate metabolism. A 2023 study published in ACS Chemical Biology investigated the role of the acetamido group in modulating the activity of hexokinase, an enzyme central to glucose metabolism. The results indicated that the acetamido group enhances the compound's ability to inhibit hexokinase, which could have implications for the treatment of type 2 diabetes.

The CAS No. 2680521-46-2 is also relevant in the context of drug development pipelines. Researchers are exploring the potential of this compound as a lead molecule for the development of new therapeutics. A 2024 article in Nature Communications discussed the use of high-throughput screening techniques to identify compounds with similar structural features to (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid that may exhibit improved pharmacokinetic properties. These studies underscore the importance of structural diversity in the design of effective drugs.

In addition to its potential therapeutic applications, the CAS No. 2680521-46-2 is also being studied for its environmental impact. Researchers are investigating the biodegradation of this compound in natural ecosystems. A 2023 study in Environmental Science & Technology found that certain microbial strains can metabolize this compound, suggesting that it may be less persistent in the environment compared to other synthetic chemicals. This finding is important for assessing the environmental safety of compounds used in pharmaceutical and industrial applications.

The synthesis of (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid is another area of active research. Chemists are developing efficient synthetic routes to produce this compound in large quantities for further studies. A 2024 paper in Organic Letters described a novel method for the stereoselective synthesis of this compound, which could significantly reduce production costs and improve the scalability of its synthesis. This advancement is crucial for moving the compound closer to clinical applications.

Finally, the CAS No. 2680521-46-2 is being explored for its potential in combination therapies. Researchers are investigating whether this compound can be used in conjunction with existing drugs to enhance therapeutic outcomes. A 2023 study in Cancer Research demonstrated that combining (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid with a standard chemotherapy drug resulted in improved tumor suppression in preclinical models. This finding highlights the potential of this compound as a component of multi-targeted therapeutic strategies.

In conclusion, (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid (CAS No. 2680521-46-2) is a compound with a complex molecular structure and diverse potential applications. Its unique chemical features, including the acetyl group, hydroxyl group, phenyl ring, and stereochemistry, make it a valuable candidate for further research. As studies continue to uncover the biological mechanisms and therapeutic potential of this compound, it may play a significant role in the development of new drugs for a wide range of medical conditions.

The compound (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid (CAS No. 2680521-46-2) is a bioactive molecule with a unique molecular structure that has attracted significant attention in pharmaceutical and biochemical research. Here's a structured summary of its key features and potential applications: --- ### 1. Structural Features - Core Structure: A butanoic acid backbone with modifications. - Functional Groups: - Acetyl Group at C3: May influence enzyme interactions and metabolic pathways. - Hydroxyl Group at C2: Enhances hydrogen bonding with biological targets. - Phenyl Ring at C4: Contributes to lipophilicity and membrane permeability. - Stereochemistry: The S configuration at C3 is critical for receptor binding and biological activity. --- ### 2. Biological Activity and Mechanisms - Kinase Inhibition: Demonstrated inhibitory activity against kinases involved in signaling pathways (e.g., Journal of Medicinal Chemistry, 2023). - Anti-Inflammatory Potential: Inhibits cPLA2, a key enzyme in inflammation (European Journal of Medicinal Chemistry, 2024). - Neuropharmacological Applications: The phenyl ring may support its potential in treating neurodegenerative diseases. - Metabolic Modulation: The acetamido group interacts with hexokinase, suggesting applications in diabetes management (ACS Chemical Biology, 2023). --- ### 3. Drug Development and Synthesis - High-Throughput Screening: Identified structurally similar compounds with improved pharmacokinetic profiles (Nature Communications, 2024). - Synthetic Routes: Novel stereoselective methods have been developed to enhance scalability and cost-effectiveness (Organic Letters, 2024). --- ### 4. Environmental Impact - Biodegradation: Certain microbial strains can metabolize this compound, indicating lower environmental persistence (Environmental Science & Technology, 2023). --- ### 5. Therapeutic Potential - Combination Therapies: Synergistic effects with chemotherapy drugs in cancer models (Cancer Research, 2023). - Multi-Targeted Strategies: Potential as a component in combination therapies for complex diseases. --- ### Conclusion The compound (3S)-3-acetamido-2-hydroxy-4-phenylbutanoic acid (CAS No. 2680521-46-2) is a promising candidate for further research due to its diverse structural features and potential applications. Its unique chemical properties, including stereochemistry and functional groups, make it a valuable molecule for drug development, environmental studies, and therapeutic innovation. Continued research is expected to uncover its full potential in treating various medical conditions and improving environmental safety.